SODIUM ALKYLARYLPOLYETHER SULFONATE

• CAS No.: 9010-41-7
• Molecular Formula: C11H8Cl2N2O
• Synonyms: SODIUM ALKYLARYLPOLYETHER SULFONATE; TRITON X-200; TRITON(TM) X-200; TRITON X-202; triton x-200solution; Triton X-200 (28%); Triton(R) X-200 solution; Triton(R) X-200

Description

Sodium Alkylarylpolyether Sulfonate is a highly concentrated anionic surfactant known for its excellent emulsifying and dispersing abilities. It is commonly used in various industries due to its compatibility with anionic and amphoteric surfactants, although it has limited compatibility with cationic surfactants . This compound is particularly valued for its stability under heat and its effectiveness in oil-in-water systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Sodium Alkylarylpolyether Sulfonate typically involves the sulfonation of alkylarylpolyether compounds. The process begins with the alkylation of aromatic compounds, followed by the polymerization of ethylene oxide to introduce polyether chains. The final step involves sulfonation using sulfur trioxide or chlorosulfonic acid under controlled conditions to yield the sulfonate group .

Industrial Production Methods: Industrial production of this compound is carried out in large reactors where the reaction conditions, such as temperature and pressure, are meticulously controlled to ensure high yield and purity. The product is then neutralized with sodium hydroxide to form the sodium salt, which is subsequently purified and concentrated .

Chemical Reactions Analysis

Types of Reactions: Sodium Alkylarylpolyether Sulfonate primarily undergoes substitution reactions due to the presence of the sulfonate group. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions:

Substitution Reactions: These reactions typically involve nucleophiles such as hydroxide ions or amines, which replace the sulfonate group.

Oxidation Reactions: Strong oxidizing agents like potassium permanganate or hydrogen peroxide can oxidize the alkyl chains.

Reduction Reactions: Reducing agents such as sodium borohydride can reduce the sulfonate group to sulfinate.

Major Products: The major products formed from these reactions include sulfonated derivatives, oxidized alkyl chains, and reduced sulfonate groups .

Scientific Research Applications

Surfactant Properties and Applications

Sodium alkylarylpoyether sulfonate exhibits excellent surfactant properties, making it suitable for a range of applications:

• Detergents and Cleaning Products : It is commonly used in formulations for household and industrial cleaning products due to its ability to emulsify oils and fats, enhance detergency, and provide lathering properties. The compound demonstrates superior performance compared to traditional sulfates, especially in alkaline environments .
• Cosmetics : In the cosmetics industry, sodium alkylarylpoyether sulfonate serves as a key ingredient in shampoos and body washes. Its ability to create stable foams and solubilize oils makes it ideal for personal care products .
• Emulsion Polymerization : The compound is employed as an emulsifier in the polymerization process. Its compatibility with various monomers allows for the production of stable emulsions, which are crucial in manufacturing latex paints and coatings .

Enhanced Oil Recovery

Sodium alkylarylpoyether sulfonate plays a significant role in enhanced oil recovery (EOR) techniques, particularly in alkaline-surfactant-polymer (ASP) flooding methods:

• Flooding Performance : Research indicates that ASP systems utilizing sodium alkylarylpoyether sulfonate effectively reduce interfacial tension between oil and water, enhancing oil displacement efficiency. Studies conducted at Daqing Oilfield demonstrated varying emulsification indices based on different alkali concentrations, showcasing the compound's adaptability in EOR applications .
• Stability and Resistance : The compound's stability under extreme conditions (high temperature and pressure) makes it suitable for use in harsh oilfield environments. Its low adsorption rates on rock surfaces further enhance its effectiveness as a surfactant in EOR processes .

Industrial Applications

The industrial relevance of sodium alkylarylpoyether sulfonate extends beyond cleaning products:

• Metal Cleaning : Its resistance to decomposition under acidic and basic conditions allows it to be used in metal cleaning formulations, such as acid pickling baths and alkaline cleaners. This property makes it valuable for maintaining metal surfaces without causing damage .
• Textile Industry : In textile processing, sodium alkylarylpoyether sulfonate acts as a leveling agent for dyes, ensuring uniform color distribution across fabrics. Its emulsifying properties also facilitate the removal of grease and oils from textiles during processing .

Environmental Considerations

While sodium alkylarylpoyether sulfonate is effective in various applications, environmental impact assessments are crucial:

• Biodegradability : Studies indicate that this compound is biodegradable under aerobic conditions, making it a more environmentally friendly option compared to non-biodegradable surfactants. Its use can potentially reduce the ecological footprint of cleaning products and industrial processes .
• Toxicity Studies : Toxicological evaluations show low acute toxicity levels for sodium alkylarylpoyether sulfonate, indicating minimal risk when used according to safety guidelines. This aspect enhances its appeal for consumer products .

Case Studies

Several case studies illustrate the practical applications of sodium alkylarylpoyether sulfonate:

Case Study	Application	Findings
Daqing Oilfield ASP Flooding	Enhanced Oil Recovery	Demonstrated effective oil displacement with low interfacial tension using varying alkali concentrations .
Metal Cleaning Formulations	Industrial Cleaning	Showed superior performance compared to traditional cleaners under acidic conditions .
Textile Dyeing Processes	Textile Industry	Achieved uniform dye distribution with improved emulsification properties .

Mechanism of Action

The mechanism of action of Sodium Alkylarylpolyether Sulfonate involves its ability to reduce surface tension and form micelles. This property allows it to emulsify oils and disperse particles in aqueous solutions. The sulfonate group interacts with water molecules, while the alkylarylpolyether chain interacts with hydrophobic substances, facilitating their solubilization .

Comparison with Similar Compounds

Alkylbenzene Sulfonates: These are similar in structure but differ in the length and branching of the alkyl chain.

Sodium Dodecylbenzenesulfonate: This compound has a similar sulfonate group but a different alkyl chain structure.

Triton X-100: A nonionic surfactant with a similar polyether chain but lacks the sulfonate group.

Uniqueness: Sodium Alkylarylpolyether Sulfonate is unique due to its combination of anionic and nonionic characteristics, which provides it with superior emulsifying and dispersing abilities compared to other surfactants .

Biological Activity

Sodium alkylarylpolether sulfonate (SAAPS) is an anionic surfactant widely utilized in various industrial and consumer applications due to its effective surface-active properties. This article explores the biological activity of SAAPS, focusing on its interactions with biological systems, potential toxicity, and environmental implications based on diverse research findings.

Chemical Structure and Properties

SAAPS is characterized by a hydrophobic alkyl chain and a hydrophilic sulfonate group, which contributes to its surfactant properties. The general formula can be represented as:

$$\text{R SO}_3\text{Na}$$

where $R$ denotes the alkylaryl group. This structural feature allows SAAPS to reduce surface tension and enhance wetting properties, making it effective in applications such as detergents and emulsifiers.

1. Toxicological Profile

Research has demonstrated that SAAPS exhibits low toxicity levels in various biological models. A comprehensive assessment indicated that acute exposure through dermal or oral routes presents minimal risk to human health. For instance, the oral LD50 for SAAPS is significantly higher than the expected doses from accidental ingestion, suggesting a low risk of acute health effects .

2. Skin Irritation Potential

Studies have evaluated the skin irritation potential of SAAPS. The findings indicate that at concentrations typically found in consumer products, SAAPS is not expected to cause skin irritation. This was corroborated by assessments that measured irritation scores in animal models, which showed no significant adverse effects .

3. Environmental Impact

The environmental impact of SAAPS has been scrutinized, particularly concerning its biodegradability and ecotoxicity. Laboratory studies have shown that SAAPS is readily biodegradable, breaking down into non-toxic byproducts under aerobic conditions. However, its accumulation in aquatic environments may pose risks to aquatic life if present in high concentrations .

Case Study 1: Occupational Exposure Assessment

A detailed assessment of occupational exposure to SAAPS was conducted in industrial settings where the compound is used as a surfactant. Monitoring data revealed that worker exposure levels were well below established safety thresholds, indicating effective risk management practices .

Exposure Route	Concentration	Risk Assessment
Dermal	Low	Low Risk
Oral	Very Low	Low Risk

Case Study 2: Aquatic Toxicity Testing

In a study examining the effects of SAAPS on aquatic organisms, researchers exposed fish and invertebrates to various concentrations of the surfactant. The results indicated minimal acute toxicity at concentrations below 10 mg/L, with no observed long-term effects on reproduction or growth at environmentally relevant levels .

1. Micellar Behavior

Research has shown that SAAPS forms micelles in aqueous solutions, which enhances its ability to solubilize hydrophobic compounds. This property is particularly beneficial in applications such as enhanced oil recovery (EOR), where surfactants are used to mobilize trapped oil .

2. Synergistic Effects with Other Surfactants

Studies have indicated that when combined with other surfactants, such as xylene sulfonates, SAAPS exhibits synergistic effects that enhance detergency and cleaning efficiency. This was evidenced by improved soil removal factors in comparative tests of different surfactant combinations .